2-Amino-4-(4H-1,2,4-triazol-4-yl)phenol
Overview
Description
“2-amino-4-(4H-1,2,4-triazol-4-yl)phenol” is a chemical compound with the CAS Number: 1146295-74-0 . It has a molecular weight of 176.18 . The compound is in powder form .
Synthesis Analysis
The compound has been used in the synthesis of new heterocyclic Schiff base ligands . These ligands were synthesized by the condensation of 4-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)phenol with salicylaldehyde derivatives in a 1:1 molar ratio .Molecular Structure Analysis
The InChI code for the compound is 1S/C8H8N4O/c9-7-3-6(1-2-8(7)13)12-4-10-11-5-12/h1-5,13H,9H2 .Chemical Reactions Analysis
The compound has been used in the synthesis of coordination polymers . These polymers were synthesized under solvothermal conditions by the reaction of bis(4-(4H-1,2,4-triazol-4-yl)phenyl)methane and varied metal salts .Physical And Chemical Properties Analysis
The compound is a powder . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
2-amino-4-(4H-1,2,4-triazol-4-yl)phenol has a wide range of scientific research applications. It has been used in the study of enzyme inhibition, drug design, and protein-protein interactions. It has also been used to study the structure and function of enzymes, as well as the structure and function of proteins. Additionally, it has been used in the study of cell signaling pathways and the development of new drugs.
Mechanism of Action
Target of Action
Compounds with a 1,2,4-triazole moiety are known to possess a wide range of biological activities, including anti-fungal, anticancer, antiviral, anti-bacterial, anti-inflammatory, anti-tubercular, antiproliferative, anti-alzheimer, antidepressant, antioxidant, anti-malarial, anti-leishmanial, antagonistic, antiulcer, anti-convulsant, and hypoglycaemic activities .
Mode of Action
It’s known that the 1,2,4-triazole ring is a crucial component in various marketed drugs . The triazole ring can interact with biological targets through hydrogen bonding and dipole interactions, which may contribute to its wide range of biological activities .
Result of Action
1,2,4-triazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
2-amino-4-(4H-1,2,4-triazol-4-yl)phenol has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in aqueous solutions. Additionally, it is non-toxic and has a wide range of applications in scientific research. However, there are some limitations to using this compound in lab experiments. It is not very soluble in organic solvents, and it can be difficult to separate from other compounds. Additionally, it can be difficult to control the concentration of this compound in lab experiments.
Future Directions
There are many potential future directions for research on 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol. These include further investigation into its mechanism of action, its potential therapeutic applications, and its potential toxicity. Additionally, further research into the synthesis of this compound could lead to more efficient and cost-effective production methods. Finally, further research into the structure and function of this compound could lead to a better understanding of its potential applications in medicine and other fields.
Synthesis Methods
2-amino-4-(4H-1,2,4-triazol-4-yl)phenol can be synthesized in three different ways. The first method involves the reaction of 2-Amino-4-(4H-1,2,4-triazol-4-yl)phenolchlorophenol with a primary amine in an aqueous solution. The second method involves the reaction of 2-Amino-4-(4H-1,2,4-triazol-4-yl)phenolchlorophenol with a secondary amine in an aqueous solution. The third method involves the reaction of 2-amino-4-chlorophenol with a primary or secondary amine in an aqueous solution. All three methods require the use of a base, such as sodium hydroxide, to catalyze the reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-4-(4H-1,2,4-triazol-4-yl)phenol involves the reaction of 4-amino-2-hydroxyphenol with 4H-1,2,4-triazole in the presence of a suitable catalyst.", "Starting Materials": [ "4-amino-2-hydroxyphenol", "4H-1,2,4-triazole", "Catalyst" ], "Reaction": [ "Dissolve 4-amino-2-hydroxyphenol and 4H-1,2,4-triazole in a suitable solvent", "Add the catalyst to the reaction mixture", "Heat the reaction mixture under reflux for a suitable time period", "Cool the reaction mixture and filter the precipitated product", "Wash the product with a suitable solvent and dry it under vacuum", "Characterize the product using suitable analytical techniques" ] } | |
CAS RN |
1146295-74-0 |
Molecular Formula |
C8H8N4O |
Molecular Weight |
176.18 g/mol |
IUPAC Name |
2-amino-4-(1,2,4-triazol-4-yl)phenol |
InChI |
InChI=1S/C8H8N4O/c9-7-3-6(1-2-8(7)13)12-4-10-11-5-12/h1-5,13H,9H2 |
InChI Key |
IHPJMFMODYHFIS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1N2C=NN=C2)N)O |
Purity |
95 |
Origin of Product |
United States |
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